Cas no 849021-24-5 (2-(3-Methylphenyl)malondialdehyde)

2-(3-Methylphenyl)malondialdehyde Properties

Names and Identifiers

• Propanedial,2-(3-methylphenyl)-
• 2-(3-Methylphenyl)malondialdehyde
• ZIB02124
• MFCD03426050
• 2-(3-methylphenyl)propanedial
• 2-(m-Tolyl)malonaldehyde
• AKOS006344203
• SB85355
• EN300-103767
• SCHEMBL2558034
• FS-4938
• 2-m-tolylmalonaldehyde
• DTXSID70397414
• 849021-24-5
• +Expand

• MDL： MFCD03426050
• InChIKey： XELVNYQHLUBJGP-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O2/c1-8-3-2-4-9(5-8)10(6-11)7-12/h2-7,10H,1H3
• SMILES： CC1=CC(=CC=C1)C(C=O)C=O

Computed Properties

• Exact Mass: 162.068
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 162.068
• Heavy Atom Count: 12
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• LogP: 1.47640
• PSA: 34.14000
• Refractive Index: 1.518
• Boiling Point: 247.9°C at 760 mmHg
• Melting Point: 81-83°C
• Vapor Pressure: Not available
• Flash Point: 91°C
• Color/Form: Not available
• Density: 1.078